Cas no 894009-78-0 (3-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl-1-2-(4-phenylpiperazin-1-yl)ethylurea)

• Product Name: 3-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl-1-2-(4-phenylpiperazin-1-yl)ethylurea
• CAS No: 894009-78-0
• MF: C₂₅H₃₃N₅O₂
• MW: 435.56182551384
• CID: 5511854
• PubChem ID: 18564199
• Update Time: 2025-08-01

3-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl-1-2-(4-phenylpiperazin-1-yl)ethylurea Chemical and Physical Properties

Names and Identifiers

• 1-(1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl)-3-(2-(4-phenylpiperazin-1-yl)ethyl)urea
• SR-01000019567-1
• 3-[1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl]-1-[2-(4-phenylpiperazin-1-yl)ethyl]urea
• F2024-0759
• 1-[1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl]-3-[2-(4-phenylpiperazin-1-yl)ethyl]urea
• 894009-78-0
• AKOS024623028
• SR-01000019567
• 3-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl-1-2-(4-phenylpiperazin-1-yl)ethylurea

• Inchi： 1S/C25H33N5O2/c1-19-8-9-23(16-20(19)2)30-18-21(17-24(30)31)27-25(32)26-10-11-28-12-14-29(15-13-28)22-6-4-3-5-7-22/h3-9,16,21H,10-15,17-18H2,1-2H3,(H2,26,27,32)
• InChI Key： CNXNFFOVJRBNKE-UHFFFAOYSA-N
• SMILES： O=C1CC(CN1C1C=CC(C)=C(C)C=1)NC(NCCN1CCN(C2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 435.26342531g/mol
• Monoisotopic Mass: 435.26342531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 67.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 3-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl-1-2-(4-phenylpiperazin-1-yl)ethylurea

3-(1-(3,4-Dimethylphenyl)-5-Oxopyrrolidin-3-yl)-1-(2-(4-Phenylpiperazin-1-yl)ethyl)urea: A Comprehensive Overview

3-(1-(3,4-Dimethylphenyl)-5-Oxopyrrolidin-3-yl)-1-(2-(4-Phenylpiperazin-1-yl)ethyl)urea, commonly referred to by its CAS number 894009-78-0, is a complex organic compound with significant potential in the field of pharmacology and medicinal chemistry. This compound has garnered attention due to its unique structural features and promising therapeutic applications. Recent studies have highlighted its role in targeting specific biological pathways, making it a subject of interest for researchers and pharmaceutical developers.

The molecular structure of this compound is characterized by a urea group linked to a substituted pyrrolidine ring and a piperazine moiety. The presence of the 5-oxopyrrolidine ring introduces a cyclic amide functionality, which is known to enhance bioavailability and stability. The 3,4-dimethylphenyl group adds to the compound's lipophilicity, potentially improving its ability to cross cellular membranes. The piperazine ring, substituted with a phenyl group, contributes to the compound's ability to interact with various biological targets, such as receptors and enzymes.

Recent research has focused on the pharmacokinetic properties of CAS 894009-78-0. Studies conducted in preclinical models have demonstrated favorable absorption profiles, suggesting that the compound may have good oral bioavailability. Additionally, the compound's metabolic stability has been evaluated, with findings indicating that it undergoes minimal first-pass metabolism, which is advantageous for drug development.

The therapeutic potential of this compound lies in its ability to modulate key biological pathways. For instance, it has shown promise as an inhibitor of certain kinases involved in oncogenic signaling. Preclinical data suggest that it may exhibit anti-proliferative effects on cancer cells while sparing normal cells, which is a critical attribute for anti-cancer agents. Furthermore, its ability to penetrate the blood-brain barrier makes it a candidate for treating central nervous system disorders.

In terms of synthesis, the compound is typically prepared through multi-step organic reactions involving coupling agents and protecting groups. The synthesis pathway involves the construction of the urea linkage and the subsequent functionalization of the pyrrolidine and piperazine rings. Recent advancements in catalytic methods have improved the efficiency and scalability of these reactions, making large-scale production more feasible.

From an application standpoint, 3-(1-(3,4-Dimethylphenyl)-5-Oxopyrrolidin-3-yl)-1-(2-(4-Phenylpiperazin-1-yl)ethyl)urea has been explored in preclinical studies targeting various disease states. Its potential as an anti-cancer agent has been validated through in vitro assays demonstrating selective cytotoxicity against cancer cell lines. Additionally, its anti-inflammatory properties have been investigated in models of chronic inflammation, with encouraging results indicating reduced inflammatory markers.

The future prospects for this compound are promising. Ongoing research aims to optimize its pharmacokinetic profile further through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression into clinical trials. If successful, this compound could represent a novel therapeutic option for patients with limited treatment choices.